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Compound of Interest

Compound Name: Aurora kinase inhibitor-8

Cat. No.: B10789020 Get Quote

Researchers and drug development professionals handling Aurora kinase inhibitor-8 must

adhere to strict disposal protocols to ensure laboratory safety and environmental protection.

This potent and highly selective inhibitor of Aurora kinases is classified as harmful if swallowed

and very toxic to aquatic life with long-lasting effects, necessitating a dedicated waste

management stream.[1]

Immediate Safety and Handling Precautions
Before beginning any procedure that involves Aurora kinase inhibitor-8, it is crucial to be

familiar with the appropriate safety measures. In case of accidental exposure, follow these first

aid guidelines:

Eye Contact: Immediately flush eyes with copious amounts of water, removing contact

lenses if present. Seek prompt medical attention.[1]

Skin Contact: Rinse the affected skin area thoroughly with water. Contaminated clothing and

shoes should be removed, and medical advice should be sought.[1]

Inhalation: Move the individual to an area with fresh air. If breathing is difficult, administer

cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation.[1]

Ingestion: Wash out the mouth with water. Do not induce vomiting and call a physician

immediately.[1]
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When handling this compound, always use personal protective equipment, including gloves,

lab coats, and eye protection, and work in a well-ventilated area, preferably a fume hood, to

avoid inhalation of dust or aerosols.[1]

Chemical and Physical Properties Relevant to Disposal
Understanding the properties of Aurora kinase inhibitor-8 is essential for its safe disposal.

Property Value Citation

Chemical Formula C30H29N7O3 [1]

Molecular Weight 535.60 g/mol [1]

CAS Number 2133001-88-2 [1]

GHS Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents
[1]

Step-by-Step Disposal Protocol
The primary method for the disposal of Aurora kinase inhibitor-8 and its contaminated

materials is through an approved hazardous waste disposal plant.[1] Laboratories must not

dispose of this chemical down the drain or in regular trash.

Experimental Protocol for Waste Segregation and Collection:

Designate a Waste Container: Use a clearly labeled, leak-proof container for all Aurora
kinase inhibitor-8 waste. The container must be compatible with the chemical.

Segregate Waste Streams:

Solid Waste: Collect unused or expired Aurora kinase inhibitor-8 powder, contaminated

personal protective equipment (gloves, lab coats), and any contaminated lab supplies
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(e.g., weigh boats, pipette tips) in the designated solid waste container.

Liquid Waste: Solutions containing Aurora kinase inhibitor-8 should be collected in a

separate, designated liquid waste container. Do not mix with other solvent waste streams

unless explicitly permitted by your institution's environmental health and safety (EHS)

office. Given its high toxicity to aquatic life, aqueous solutions must not be poured down

the drain.[1]

Sharps Waste: Needles, syringes, or other sharps contaminated with Aurora kinase
inhibitor-8 must be disposed of in a designated sharps container for incineration.[2]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "Aurora kinase inhibitor-8," and the associated hazards (e.g., "Toxic,"

"Aquatic Hazard").

Storage: Store the hazardous waste containers in a designated satellite accumulation area

(SAA).[3] This area should be away from general lab traffic and provide secondary

containment to prevent spills from reaching drains.[4] Ensure that incompatible materials,

such as strong acids, bases, and oxidizing agents, are not stored in the same secondary

containment.[1][3]

Disposal Request: Once the waste container is full, or within one year of the first addition of

waste, arrange for pickup by your institution's EHS department or a licensed hazardous

waste disposal company.[3]

Accidental Release Measures
In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[1]

Prevent the spill from entering drains or water courses.[1] For liquid spills, absorb the material

with an inert, non-combustible absorbent like diatomite or universal binders.[1] For solid spills,

carefully sweep or scoop the material to avoid creating dust. Decontaminate the spill area and

equipment by scrubbing with alcohol.[1] All cleanup materials must be disposed of as

hazardous waste.[1]

Disposal Workflow for Aurora Kinase Inhibitor-8
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The following diagram outlines the logical steps for the proper disposal of Aurora kinase
inhibitor-8 in a laboratory setting.

Figure 1. Disposal Workflow for Aurora Kinase Inhibitor-8
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Caption: Disposal Workflow for Aurora Kinase Inhibitor-8

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b10789020?utm_src=pdf-body
https://www.benchchem.com/product/b10789020?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC49546.html
https://www.wastemanaged.co.uk/our-news/laboratory/laboratory-waste-guide/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b10789020#aurora-kinase-inhibitor-8-proper-disposal-procedures
https://www.benchchem.com/product/b10789020#aurora-kinase-inhibitor-8-proper-disposal-procedures
https://www.benchchem.com/product/b10789020#aurora-kinase-inhibitor-8-proper-disposal-procedures
https://www.benchchem.com/product/b10789020#aurora-kinase-inhibitor-8-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10789020?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10789020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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